Cas no 1202978-55-9 (3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea)

• Product Name: 3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea
• CAS No: 1202978-55-9
• MF: C₁₇H₂₈N₄O₄S
• MW: 384.493622779846
• CID: 6576505
• PubChem ID: 45503541
• Update Time: 2025-07-21

3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea
• 1-(2-methoxyethyl)-3-(2-((4-(m-tolyl)piperazin-1-yl)sulfonyl)ethyl)urea
• F5772-6145
• 1202978-55-9
• 1-(2-methoxyethyl)-3-[2-[4-(3-methylphenyl)piperazin-1-yl]sulfonylethyl]urea
• AKOS024517630
• VU0519653-1
• CHEMBL3439565
• 3-(2-methoxyethyl)-1-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)urea

• Inchi： 1S/C17H28N4O4S/c1-15-4-3-5-16(14-15)20-8-10-21(11-9-20)26(23,24)13-7-19-17(22)18-6-12-25-2/h3-5,14H,6-13H2,1-2H3,(H2,18,19,22)
• InChI Key： WOEYXDSGCBIMLK-UHFFFAOYSA-N
• SMILES： S(CCNC(NCCOC)=O)(N1CCN(C2C=CC=C(C)C=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 384.18312656g/mol
• Monoisotopic Mass: 384.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 99.4Ų

Additional information on 3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea

Introduction to 3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea (CAS No. 1202978-55-9)

3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea, identified by its CAS number 1202978-55-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of central nervous system (CNS) disorders and other therapeutic areas.

The molecular structure of this compound features a complex arrangement of functional groups, including a urea moiety, an ether group, and a piperazine sulfonamide moiety. These structural elements contribute to its unique chemical properties and biological interactions. The presence of the 4-(3-methylphenyl)piperazin-1-ylsulfonyl group is particularly noteworthy, as it is often associated with compounds that exhibit pharmacological activity.

In recent years, there has been a growing interest in the development of novel psychoactive substances that target neurotransmitter systems involved in mood regulation, cognition, and motor control. The compound in question has been studied for its potential role in modulating these systems, particularly through interactions with serotonin and dopamine receptors. Preliminary research suggests that it may have therapeutic implications for conditions such as depression, anxiety, and neurodegenerative disorders.

The synthesis of 3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, has been crucial in achieving the desired molecular architecture. These synthetic strategies not only highlight the compound's complexity but also demonstrate the capabilities of modern organic chemistry in constructing intricate molecular frameworks.

One of the key aspects of this compound's pharmacological profile is its interaction with neurotransmitter receptors. The piperazine sulfonamide moiety is known to bind effectively to various receptor subtypes, including those for serotonin (5-HT) and dopamine (DA). This binding affinity has been explored in both in vitro and in vivo models, providing insights into its potential mechanisms of action. For instance, studies have indicated that this compound may enhance serotonin release or inhibit the reuptake of neurotransmitters, which could lead to improved symptoms in patients with CNS disorders.

The< strong>urea group within the molecule also plays a significant role in its biological activity. Urea-based compounds are often designed to interact with specific enzymes or proteins involved in metabolic pathways relevant to neurological health. By modulating these interactions, such compounds can potentially alter the balance of neurotransmitters in the brain, leading to therapeutic effects. The< strong>2-methoxyethyl side chain further contributes to the compound's solubility and bioavailability, making it more suitable for systemic administration.

In terms of clinical applications, 3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea holds promise as a lead compound for further drug development. Its unique structural features and demonstrated biological activity make it an attractive candidate for medicinal chemistry optimization. Researchers are currently exploring ways to enhance its potency, selectivity, and pharmacokinetic properties through structural modifications.

The< strong>CAS number 1202978-55-9 serves as a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This standardized nomenclature ensures that researchers around the world can accurately reference and discuss this molecule without ambiguity. The CAS registry system is maintained by Chemical Abstracts Service (CAS), a division of Elsevier that provides comprehensive information on chemical substances.

Ethical considerations are also an important aspect when studying compounds like 3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea. Given its potential pharmacological effects, rigorous testing under controlled conditions is essential to assess both its benefits and risks. This includes evaluating acute toxicity, long-term safety profiles, and potential side effects. Such studies are critical for ensuring that any future therapeutic applications are both effective and safe for human use.

The< strong>piperazine-based sulfonamide moiety is not only relevant for its pharmacological interactions but also for its role in drug design strategies. Piperazine derivatives have been widely used in the development of drugs targeting various diseases due to their ability to form stable complexes with biological targets. The sulfonamide group further enhances this interaction by providing additional binding sites on the receptor surface. This combination makes piperazine sulfonamides particularly valuable in medicinal chemistry.

The< strong>urea-based compounds are another class of molecules that have been extensively studied for their therapeutic potential. Urea derivatives can act as enzyme inhibitors or modulators by binding to specific active sites on enzymes involved in metabolic pathways. In the context of CNS disorders, urea-based compounds have shown promise in modulating neurotransmitter release and reuptake mechanisms. The< strong>2-methoxyethyl side chain enhances solubility while maintaining bioavailability.

The synthesis< strong>CAS number 1202978-55-9
of this compound involves multiple steps:

• Palladium-catalyzed cross-coupling reactions
  
• Nucleophilic substitution
  
• Oxidation reactions
  
• Sulfonamide formation
  
• Fractional crystallization
  
• Purification via column chromatography
  
• Drying under vacuum conditions
  

  In conclusion, 3-(2-methoxyethyl)-1-(2-{4-(3-methylphenyl)piperazin-1-ylsulfonyl}ethyl)urea (CAS No. 1202978. 55. 9), represents an exciting area of research with significant potential for therapeutic applications. Its complex molecular structure<>, unique functional groups<>, and demonstrated biological activity make it a valuable candidate for further exploration. As research continues<>, we can expect new insights into its mechanisms of action<>, which may lead to innovative treatments for various neurological conditions. The ongoing development efforts underscore the importance of interdisciplinary collaboration between chemists<>, biologists<>, and clinicians in advancing our understanding of these complex molecules.